Alexa Fluor 568 ortho-isomer

Alexa Fluor 568 ortho-isomer is a synthetic fluorescent dye that belongs to the Alexa Fluor family of dyes, known for their exceptional brightness and photostability. This compound exhibits a red-orange fluorescence and is particularly useful in various biological and biochemical applications. The molecular formula of Alexa Fluor 568 ortho-isomer is $C_{37}H_{33}N_{3}O_{13}S_{2}$ . It has a strong excitation peak at approximately 578 nm and an emission peak at around 603 nm, making it suitable for use with specific laser lines in fluorescence microscopy and flow cytometry .

Alexa Fluor 568 ortho-isomer exhibits minimal toxicity and is highly effective in labeling biological molecules for imaging purposes. Its high quantum yield and photostability enable the detection of low-abundance targets in complex biological samples. The dye is particularly useful in live-cell imaging, allowing researchers to visualize cellular processes in real-time without significantly affecting cell viability . Additionally, it has been utilized in super-resolution microscopy techniques such as stochastic optical reconstruction microscopy (STORM) .

The synthesis of Alexa Fluor 568 ortho-isomer typically involves multi-step organic reactions. The process begins with the preparation of key intermediates that are subsequently reacted to form the final fluorescent compound. Common methods include:

• Nucleophilic Substitution: Using activated carboxylic acid derivatives (like succinimidyl esters) to react with amine-containing biomolecules.
• Coupling Reactions: Employing coupling agents such as N-hydroxysuccinimide to facilitate the attachment of the dye to proteins or antibodies.
• Purification: Following synthesis, the product is purified using techniques like high-performance liquid chromatography (HPLC) to ensure high purity and quality for biological applications .

Alexa Fluor 568 ortho-isomer has a wide range of applications in biological research and diagnostics, including:

• Fluorescence Microscopy: Used for imaging cellular structures and dynamics.
• Flow Cytometry: Employed in analyzing cell populations based on fluorescence characteristics.
• Immunohistochemistry: Utilized for labeling specific proteins within tissue sections.
• Super-resolution Microscopy: Applied in advanced imaging techniques to visualize structures below the diffraction limit .

Studies involving Alexa Fluor 568 ortho-isomer often focus on its interactions with various biomolecules. For instance, its conjugation with antibodies enhances the specificity and sensitivity of assays used to detect antigens in complex mixtures. Interaction studies also assess how well the dye performs under different conditions, such as varying pH levels or ionic strengths, which can influence its fluorescence properties.

Several compounds exhibit similar fluorescence characteristics to Alexa Fluor 568 ortho-isomer. Here are a few notable examples:

Uniqueness of Alexa Fluor 568 ortho-isomer

Alexa Fluor 568 ortho-isomer stands out due to its superior photostability, broad pH insensitivity, and high quantum yield, making it particularly suitable for long-term imaging studies and applications requiring reliable signal generation over extended periods .